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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775 Get Quote

An In-depth Technical Guide to 2-(Bromomethyl)phenol: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2-
(Bromomethyl)phenol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is critical for ensuring laboratory safety and

procedural integrity.

Chemical Identification
Chemical Name: 2-(Bromomethyl)phenol[1]

Synonyms: o-(Bromomethyl)phenol, 2-hydroxybenzyl bromide[2]

CAS Number: 58402-38-3[1][2][3][4]

Molecular Formula: C₇H₇BrO[1][3][4][5]

Molecular Weight: 187.03 g/mol [1][2][4]

Hazard Identification and Classification
2-(Bromomethyl)phenol is classified as a hazardous substance. The primary risks are

associated with its corrosive and irritant properties upon contact and its toxicity if ingested.[3]

Table 1: GHS Hazard Classification for 2-(Bromomethyl)phenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

(Data sourced from Angene Chemical Safety Data Sheet)[3]

Signal Word: Warning[3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-
(Bromomethyl)phenol. Note that some values are predicted based on computational models.

Table 2: Physical and Chemical Properties of 2-(Bromomethyl)phenol

Property Value Source

Appearance
Solid or Liquid (low melting

point)
[6][7]

Boiling Point 253.6 ± 15.0 °C (Predicted) [4][5][8]

Density 1.593 ± 0.06 g/cm³ (Predicted) [5][8]

Flash Point 107.2 ± 20.4 °C [5]

pKa 9.35 ± 0.35 (Predicted) [8][9]

Solubility
Slightly soluble in water (2.4

g/L at 25°C)
[9]
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Strict protocols must be followed to minimize exposure and ensure stability.

Detailed Handling Procedures (Experimental Protocol)
Risk Assessment: Before use, conduct a thorough risk assessment for the planned

procedure.[10]

Engineering Controls: All handling of 2-(Bromomethyl)phenol, including weighing and

transfers, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[3][10][11] Ensure the work area is well-ventilated.[1][3][12]

Personal Protective Equipment (PPE): Wear all required PPE as detailed in Section 5.0

before entering the handling area.[3]

Preventing Contact: Avoid all direct contact with skin and eyes.[3] Avoid the formation and

inhalation of dust or aerosols.[3][12]

Hygiene: Wash hands and forearms thoroughly with soap and water after handling and

before leaving the laboratory.[3][7] Remove contaminated clothing immediately.[1]

Ignition Sources: While the flash point is high, it is good practice to keep the chemical away

from heat, sparks, and open flames.[7][13]

Storage Requirements
Conditions: Store in a cool, dry, and well-ventilated area.[1][13] Specialized suppliers

recommend storage in a freezer under an inert atmosphere at temperatures of -10°C to

-20°C for long-term stability.[3]

Container: Keep the container tightly sealed to prevent moisture ingress and contamination.

[1][13][14]

Security: Store in a locked cabinet or area accessible only to authorized personnel.[13][14]

Incompatibilities: Store separately from strong oxidizing agents, acid chlorides, and acid

anhydrides.[7][11]
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls (i.e., chemical fume hoods) are the primary means of exposure control.

[11] When handling is necessary, the following PPE is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification
Rationale and Best
Practices

Eye/Face
Chemical safety goggles and a

full-face shield.[3][10]

Protects against splashes and

aerosols that can cause

severe eye irritation.[3] Must

be ANSI Z87.1 compliant.[11]

Hand

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

[1][11]

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.[3][7]

Skin/Body

Chemical-resistant lab coat

worn over long-sleeved

clothing, and closed-toe shoes.

[10]

A chemical-resistant apron is

recommended for tasks with a

higher splash potential.[11]

Respiratory

Required if working outside a

fume hood or if aerosol

generation is likely.[15]

Use a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates.[3][15]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure. All laboratory personnel

must be familiar with these procedures and the location of safety equipment.

Emergency Protocol Flowchart
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Caption: Safe Handling Workflow for 2-(Bromomethyl)phenol.
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Detailed First Aid Measures
Table 4: First Aid Measures for 2-(Bromomethyl)phenol Exposure

Exposure Route Protocol

Inhalation

1. Immediately move the victim to fresh air.[1][3]

[12] 2. If breathing is difficult, administer oxygen.

[1][12] 3. If the victim is not breathing, provide

artificial respiration (do not use mouth-to-

mouth).[1][12] 4. Seek immediate medical

attention.[1][3][12]

Skin Contact

1. Immediately remove all contaminated

clothing, shoes, and jewelry.[1][10][12] 2. Flush

the affected area with copious amounts of soap

and water for at least 15 minutes.[1][3][12] 3.

For phenol-type compounds, after initial water

flushing, wiping the area with polyethylene

glycol (PEG 300 or 400) is recommended if

available.[16][17] 4. Seek immediate medical

attention.[3][12]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open

to ensure thorough rinsing.[3][12] 2. Remove

contact lenses if present and easy to do so.[3] 3.

Seek immediate medical attention, preferably

from an ophthalmologist.[13][16]

Ingestion

1. Do NOT induce vomiting.[1][7][12] 2. Rinse

the victim's mouth thoroughly with water.[1][3]

[12] 3. Never give anything by mouth to an

unconscious person.[1][3][12] 4. Call a physician

or Poison Control Center immediately.[1][12]

General Advice: Always show the Safety Data Sheet (SDS) to the attending medical

professional.[3][7][13]
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Fire Fighting and Accidental Release
Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide.[1][3][7][12]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and

hydrogen bromide gas.[7][14]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][3][7][12]

Accidental Release Protocol
Evacuation & Isolation: Evacuate all non-essential personnel from the spill area.[1][7][12]

Remove all sources of ignition.[1][7][12]

Ventilation: Ensure the area is well-ventilated.[1][3][12]

Personal Protection: Responders must wear the appropriate PPE as described in Section

5.0.[3][7][12] Avoid breathing vapors or dust.[3][12]

Containment & Cleanup:

Prevent the spill from entering drains or waterways.[1][3][7][12]

For solid spills, carefully sweep or shovel the material into a suitable, labeled, and sealed

container for disposal, avoiding dust generation.[3]

For liquid spills, use an inert, non-combustible absorbent material (e.g., sand, vermiculite)

to contain the spill, then collect it into a labeled container for disposal.[6]

Decontamination: Clean the spill area thoroughly with soap and water once the material has

been removed.[11]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[7]
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Conditions to Avoid: Exposure to heat, flames, and incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents, acid chlorides, and acid anhydrides.[7]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides and hydrogen bromide gas.[7][14]

Disposal Considerations
Waste Disposal: All waste material must be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[13] This should be handled by a licensed

professional waste disposal service.[3]

Containers: Do not reuse empty containers. Contaminated packaging should be treated as

unused product and disposed of accordingly.[3][7]

Prohibited Disposal: Do not dispose of 2-(Bromomethyl)phenol down the drain or in

general trash.[1][7][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(Bromomethyl)phenol safety, handling, and storage
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590775#2-bromomethyl-phenol-safety-handling-
and-storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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